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For Researchers, Scientists, and Drug Development Professionals

Introduction

SWE101 is a potent and selective inhibitor of the soluble epoxide hydrolase (SEH)
phosphatase domain.[1] It has demonstrated in vivo activity, making it a valuable tool for
investigating the physiological and pathophysiological roles of SsEH-P.[1] SWE101 exhibits IC50
values of 4 uM and 2.8 uM for human and rat sEH-P, respectively.[2][3] Notably, it does not
inhibit the hydrolase or phosphatase activity of the mouse sEH enzyme.[3] This document
provides detailed protocols for the dissolution of SWE101 for in vivo studies, ensuring optimal
delivery and reproducibility.

Quantitative Data Summary

The following table summarizes the key quantitative data for SWE101, including its inhibitory
concentrations and recommended storage conditions.
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Parameter Value Species Notes
IC50 4 uM Human sgH-P
IC50 2.8 uM Rat seH-P

-20°C for 3 years, 4°C
Powder Storage

for 2 years
-80°C for 6 months, Use within the
In Solvent Storage - .
-20°C for 1 month specified timeframe.

Experimental Protocols: Dissolution of SWE101 for
In Vivo Administration

The choice of vehicle for in vivo administration is critical and depends on the experimental
design and route of administration. Below are three validated protocols for dissolving SWE101
to achieve a clear solution or a suspension, as required.

Protocol 1: Clear Solution with PEG300 and Tween-80

This protocol is suitable for achieving a clear solution of SWE101.

Materials:

SWE101 powder

Dimethyl sulfoxide (DMSO), newly opened

PEG300

Tween-80

Saline (0.9% NaCl in ddHz20)
Procedure:

e Prepare a stock solution of SWE101 in DMSO at a concentration of 25.0 mg/mL. If needed,
use ultrasonication to aid dissolution.[3]
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» To prepare 1 mL of the final working solution, sequentially add the following co-solvents:

o Add 100 pL of the 25.0 mg/mL SWE101 DMSO stock solution to 400 pL of PEG300. Mix
thoroughly.

o Add 50 pL of Tween-80 to the mixture. Mix thoroughly.
o Add 450 puL of saline to bring the total volume to 1 mL. Mix thoroughly.

o The final concentration of the clear solution will be = 2.5 mg/mL (6.64 mM).[2][3]

Protocol 2: Suspension with SBE-3-CD

This protocol results in a suspension of SWE101 and may be suitable for specific routes of
administration.

Materials:

e SWE101 powder

¢ Dimethyl sulfoxide (DMSO), newly opened

e 20% SBE-B-CD in Saline

Procedure:

e Prepare a 20% SBE-B-CD solution by dissolving 2 g of SBE-3-CD in 10 mL of saline.[2]
e Prepare a stock solution of SWE101 in DMSO at a concentration of 25.0 mg/mL.

o To prepare 1 mL of the final working solution, sequentially add the following:

o Add 100 pL of the 25.0 mg/mL SWE101 DMSO stock solution to 900 uL of the 20% SBE-
3-CD in saline solution.

e Mix thoroughly. This will result in a suspension with a concentration of 2.5 mg/mL (6.64 mM).
[2][3] Ultrasonication may be required to ensure a uniform suspension.[2]
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Protocol 3: Clear Solution with Corn Oil

This protocol provides a clear solution of SWE101 in an oil-based vehicle, which can be
advantageous for certain in vivo models.

Materials:
e SWE101 powder
¢ Dimethyl sulfoxide (DMSO), newly opened
e Corn Qil
Procedure:
o Prepare a stock solution of SWE101 in DMSO at a concentration of 25.0 mg/mL.
e To prepare 1 mL of the final working solution, sequentially add the following:
o Add 100 pL of the 25.0 mg/mL SWE101 DMSO stock solution to 900 pL of corn ail.

e Mix thoroughly until a clear solution is obtained. The final concentration will be = 2.5 mg/mL
(6.64 mM).[2][3]

Visualizations
Signaling Pathway of Soluble Epoxide Hydrolase (sEH)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2838519?utm_src=pdf-body
https://www.benchchem.com/product/b2838519?utm_src=pdf-body
https://www.benchchem.com/product/b2838519?utm_src=pdf-body
https://www.benchchem.com/product/b2838519?utm_src=pdf-body
https://www.invivochem.com/SWE-101.html
https://www.medchemexpress.com/swe101.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2838519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

sEH Action

Physiological Effects

______ Inhibition | . sEH Phosphatase
Domain (SEH-P) ]
Hypertension
L
> n

Soluble Epoxide Dihydroxyeicosatrienoic

Hydrolase Domain Hydrolase (SEH) Acids (DHETs)

Arachidonic Acid Metabolism

CYP Epoxygenases : o) >
Arachidonic Acid POXYE Epoxy_elcusatnenolcl | Vasodilation
Acids (EETs) i
Anti-inflammatory
Effects

Click to download full resolution via product page

Caption: Signaling pathway of soluble epoxide hydrolase and the inhibitory action of SWE101.

Experimental Workflow for SWE101 Dissolution
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Caption: Experimental workflow for the dissolution of SWE101 for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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